Cas no 1566536-90-0 (Pentane, 1-chloro-4-methoxy-2,2-dimethyl-)

• Product Name: Pentane, 1-chloro-4-methoxy-2,2-dimethyl-
• CAS No: 1566536-90-0
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 5283350
• Update Time: 2025-06-14

Pentane, 1-chloro-4-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-4-methoxy-2,2-dimethyl-

• Inchi： 1S/C8H17ClO/c1-7(10-4)5-8(2,3)6-9/h7H,5-6H2,1-4H3
• InChI Key： JTILEUGUKAJDSI-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(C)CC(OC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 1-chloro-4-methoxy-2,2-dimethyl-

Comprehensive Overview of Pentane, 1-chloro-4-methoxy-2,2-dimethyl- (CAS No. 1566536-90-0)

Pentane, 1-chloro-4-methoxy-2,2-dimethyl- (CAS No. 1566536-90-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its chloro and methoxy functional groups, is a derivative of pentane, a widely used hydrocarbon. The presence of the 2,2-dimethyl substitution further enhances its stability, making it a valuable intermediate in synthetic chemistry.

In the context of modern research, 1-chloro-4-methoxy-2,2-dimethylpentane is often explored for its role in the development of advanced materials and fine chemicals. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and agrochemicals. The compound's structural features, including the methoxy group, contribute to its solubility in polar solvents, which is a critical factor in many industrial processes.

One of the most frequently asked questions about Pentane, 1-chloro-4-methoxy-2,2-dimethyl- revolves around its synthesis and purification methods. Given the increasing demand for high-purity chemicals, optimizing the production process for this compound has become a hot topic. Advanced techniques such as column chromatography and distillation are often employed to achieve the desired purity levels. Additionally, the compound's stability under various conditions makes it a reliable candidate for long-term storage and transportation.

The environmental impact of 1566536-90-0 is another area of interest for both researchers and regulatory bodies. With growing awareness of green chemistry principles, there is a push to develop more sustainable methods for synthesizing and utilizing this compound. Recent studies have focused on reducing waste and energy consumption during its production, aligning with global efforts to minimize the carbon footprint of chemical manufacturing.

From an industrial perspective, 1-chloro-4-methoxy-2,2-dimethylpentane is valued for its versatility. It serves as a key ingredient in the formulation of specialty solvents and lubricants, where its unique properties enhance performance. The compound's ability to act as a reactive intermediate in organic synthesis further expands its utility, making it a staple in laboratories and production facilities worldwide.

In the realm of material science, this compound has shown promise in the development of polymeric materials and coatings. Its molecular structure allows for precise modifications, enabling the creation of materials with tailored properties. This adaptability is particularly relevant in industries such as automotive and electronics, where high-performance materials are in constant demand.

Safety considerations are paramount when handling Pentane, 1-chloro-4-methoxy-2,2-dimethyl-. While it is not classified as a hazardous material, proper storage and handling protocols must be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and adhering to guidelines for chemical storage. These precautions are essential to mitigate any potential risks associated with its use.

The future of 1566536-90-0 looks promising, with ongoing research exploring new applications and improved synthesis methods. As industries continue to evolve, the demand for specialized chemicals like this is expected to rise. By staying at the forefront of innovation, researchers and manufacturers can unlock the full potential of this versatile compound.